![molecular formula C6H13ClO B1288489 1-Chloro-3-isopropoxypropane CAS No. 72468-94-1](/img/structure/B1288489.png)
1-Chloro-3-isopropoxypropane
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Overview
Description
1-Chloro-3-isopropoxypropane, commonly referred to as 1-CIP, is a volatile organic compound (VOC) that is found in a variety of industrial and commercial products. It is an isomer of 1-chloro-2-propanol (1-CP) and is used in a variety of applications, including as a solvent, an intermediate in organic synthesis, and as an additive for fuel and lubricants. 1-CIP is also used in the production of pharmaceuticals and agrochemicals.
Scientific Research Applications
Vibration Spectra and Rotational Isomerism
Studies on the vibration spectra and rotational isomerism of halogenoalkanes, including 1-chloro derivatives, have provided deep insights into their molecular behavior. These studies involve measuring the Raman and infrared spectra in various states (gaseous, liquid, glassy, and crystalline) to calculate normal vibration frequencies and examine rotational isomerism. Such research helps in understanding the enthalpy differences among rotational isomers and offers a foundational knowledge for applications requiring specific molecular orientations or behaviors (Ogawa et al., 1978).
Crystal Structures of Organometallic Compounds
Research into the crystal structures of organometallic compounds with chloro and isopropoxy groups reveals their complex, dimeric, and "ladder-type" structures. Such studies are crucial for understanding the molecular geometry and potential reactivity of these compounds in catalysis or material science applications (Puff et al., 1983).
Biosynthesis of Chiral Intermediates
One significant application is in the biosynthesis of chiral intermediates, such as the efficient production of (R)-3-chloro-1-phenyl-1-propanol, a critical chiral intermediate for antidepressants. By engineering specific enzymes to asymmetrically reduce substrates at high concentrations, researchers can produce enantiopure compounds vital for pharmaceutical applications. This green chemistry approach highlights the potential of biocatalysts in industrial-scale synthesis of important chiral molecules (Shao et al., 2020).
Thermally Activated Surface Chemistry
Investigations into the thermally activated surface chemistry of chloro- and iodopropane derivatives on metal surfaces (e.g., platinum) offer insights into their decomposition pathways and reaction mechanisms. Such studies are essential for understanding catalytic processes and designing efficient catalysts for industrial reactions (Scoggins & White, 1999).
Safety and Hazards
1-Chloro-3-isopropoxypropane is classified as having acute toxicity, both orally and dermally . It can cause serious eye damage . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes . Use of personal protective equipment, including chemical impermeable gloves, is advised . It is recommended to use the compound only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-chloro-3-propan-2-yloxypropane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13ClO/c1-6(2)8-5-3-4-7/h6H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVDATWIUMMRMU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50608631 |
Source
|
Record name | 1-Chloro-3-[(propan-2-yl)oxy]propane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50608631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
72468-94-1 |
Source
|
Record name | 1-Chloro-3-[(propan-2-yl)oxy]propane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50608631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-3-(propan-2-yloxy)propane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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